Cas no 2580187-14-8 (Ethyl 5-(piperidin-2-yl)pent-2-ynoate)

• Product Name: Ethyl 5-(piperidin-2-yl)pent-2-ynoate
• CAS No: 2580187-14-8
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 5659472
• PubChem ID: 165893182
• Update Time: 2025-10-30

Ethyl 5-(piperidin-2-yl)pent-2-ynoate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(piperidin-2-yl)pent-2-ynoate
• EN300-27727164
• 2580187-14-8
• Ethyl 5-(piperidin-2-yl)pent-2-ynoate

• Inchi： 1S/C12H19NO2/c1-2-15-12(14)9-4-3-7-11-8-5-6-10-13-11/h11,13H,2-3,5-8,10H2,1H3
• InChI Key： DYRYZJKDWGRYRX-UHFFFAOYSA-N
• SMILES： O(CC)C(C#CCCC1CCCCN1)=O

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl 5-(piperidin-2-yl)pent-2-ynoate

Ethyl 5-(piperidin-2-yl)pent-2-ynoate (CAS No. 2580187-14-8): A Comprehensive Overview

Ethyl 5-(piperidin-2-yl)pent-2-ynoate, identified by its CAS number 2580187-14-8, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a piperidine ring and a pent-2-ynoate moiety, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique structural features of this compound make it a valuable scaffold for medicinal chemists exploring new pharmacophores.

The piperidine ring is a common structural motif in many bioactive molecules, known for its ability to enhance binding affinity and selectivity. In particular, the 2-piperidinyl substituent in Ethyl 5-(piperidin-2-yl)pent-2-ynoate contributes to its pharmacological properties by influencing both the solubility and metabolic stability of the molecule. The presence of a terminal alkyne group in the pentanoate chain adds another layer of complexity, offering opportunities for further chemical modifications and derivatization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of Ethyl 5-(piperidin-2-yl)pent-2-ynoate with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory drugs. Additionally, the alkyne functionality provides a handle for post-synthetic modifications, allowing chemists to explore diverse chemical space and optimize drug-like properties.

In vitro studies have begun to unravel the pharmacological profile of Ethyl 5-(piperidin-2-yl)pent-2-ynoate. Initial experiments indicate that the compound demonstrates moderate affinity for certain protein targets, suggesting potential therapeutic applications in areas such as pain management and neurodegenerative diseases. The piperidine moiety is particularly noteworthy, as it has been shown to enhance oral bioavailability and reduce metabolic clearance in preclinical models. These findings are consistent with reports on other piperidine-containing compounds that have advanced into clinical development.

The synthesis of Ethyl 5-(piperidin-2-yl)pent-2-ynoate presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step sequences that require careful optimization to ensure high yields and purity. However, recent innovations in synthetic methodologies, such as transition metal-catalyzed coupling reactions, have made it possible to streamline the synthesis process and improve efficiency. These advancements are crucial for facilitating further exploration of this compound's pharmacological potential.

Future research directions for Ethyl 5-(piperidin-2-yl)pent-2-ynoate include exploring its interactions with cellular pathways and evaluating its efficacy in animal models. By leveraging cutting-edge techniques such as high-throughput screening and structure-based drug design, scientists can accelerate the discovery of novel derivatives with enhanced therapeutic properties. The combination of experimental and computational approaches will be essential in deciphering the full potential of this compound.

The growing interest in bioactive molecules like Ethyl 5-(piperidin-2-yl)pent-2-ynoate underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. As our understanding of disease mechanisms continues to evolve, compounds with unique structural features will play a pivotal role in developing next-generation therapeutics. The study of such molecules not only advances our knowledge but also opens new avenues for innovation in drug discovery.